Cas no 2229001-35-6 (3-hydroxy-1-(3-methylthiophen-2-yl)cyclobutane-1-carboxylic acid)

• Product Name: 3-hydroxy-1-(3-methylthiophen-2-yl)cyclobutane-1-carboxylic acid
• CAS No: 2229001-35-6
• MF: C₁₀H₁₂O₃S
• MW: 212.265481948853
• CID: 5970181
• PubChem ID: 165687268
• Update Time: 2025-05-19

3-hydroxy-1-(3-methylthiophen-2-yl)cyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-hydroxy-1-(3-methylthiophen-2-yl)cyclobutane-1-carboxylic acid
• EN300-1812267
• 2229001-35-6

• Inchi： 1S/C10H12O3S/c1-6-2-3-14-8(6)10(9(12)13)4-7(11)5-10/h2-3,7,11H,4-5H2,1H3,(H,12,13)
• InChI Key： GWHRTXQEPJTUIS-UHFFFAOYSA-N
• SMILES： S1C=CC(C)=C1C1(C(=O)O)CC(C1)O

Computed Properties

• Exact Mass: 212.05071541g/mol
• Monoisotopic Mass: 212.05071541g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 85.8Ų

Additional information on 3-hydroxy-1-(3-methylthiophen-2-yl)cyclobutane-1-carboxylic acid

3-Hydroxy-1-(3-Methylthiophen-2-yl)Cyclobutane-1-Carboxylic Acid: A Comprehensive Overview

3-Hydroxy-1-(3-Methylthiophen-2-yl)Cyclobutane-1-Carboxylic Acid is a unique organic compound with the CAS number 2229001-35-6. This compound has garnered significant attention in the fields of organic chemistry and pharmacology due to its intriguing structure and potential bioactive properties. The molecule consists of a cyclobutane ring substituted with a hydroxyl group and a carboxylic acid group, along with a methylthiophene moiety. This combination of functional groups and aromatic systems makes it a promising candidate for various applications, particularly in drug discovery and material science.

The cyclobutane core of this compound is notable for its strained ring structure, which often imparts unique chemical reactivity and physical properties. The presence of the methylthiophene group introduces additional electronic effects, potentially enhancing the compound's ability to interact with biological systems. Recent studies have explored the antioxidant properties of similar compounds, suggesting that this molecule may exhibit comparable or even superior activity due to its structural complexity.

One of the most exciting aspects of 3-Hydroxy-1-(3-Methylthiophen-2-yl)Cyclobutane-1-Carboxylic Acid is its potential as a lead compound in drug development. Researchers have investigated its ability to modulate cellular signaling pathways, particularly those involved in inflammation and oxidative stress. Preliminary results indicate that this compound may possess anti-inflammatory and neuroprotective effects, making it a strong candidate for further preclinical studies.

The synthesis of this compound involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The incorporation of the methylthiophene group requires precise control over reaction conditions to ensure high yields and product purity. Recent advancements in asymmetric catalysis have enabled researchers to explore enantioselective syntheses of this compound, which could be crucial for optimizing its pharmacokinetic properties.

In terms of applications, 3-Hydroxy-1-(3-Methylthiophen-2-yl)Cyclobutane-1-Carboxylic Acid has shown promise in the development of biodegradable polymers and nanomaterials. Its cyclobutane ring provides mechanical stability, while the hydroxyl and carboxylic acid groups offer opportunities for functionalization. These properties make it an attractive building block for constructing advanced materials with tailored properties.

Moreover, this compound has been studied for its role in metabolic regulation. Experimental data suggest that it may influence lipid metabolism by interacting with key enzymes involved in fatty acid synthesis. This finding opens new avenues for exploring its potential as a therapeutic agent in metabolic disorders such as obesity and diabetes.

Despite its numerous potential applications, further research is needed to fully understand the biological mechanisms underlying the activity of 3-Hydroxy-1-(3-Methylthiophen-2-yl)Cyclobutane-1-Carboxylic Acid. Collaborative efforts between chemists, biologists, and pharmacologists are essential to unlock its full potential and translate laboratory findings into real-world applications.